Cas no 1219802-07-9 (2,5-DI-(TERT-BUTYL-D9)-4-METHOXYPHENOL-3,6-D2)

• Product Name: 2,5-DI-(TERT-BUTYL-D9)-4-METHOXYPHENOL-3,6-D2
• CAS No: 1219802-07-9
• MF: C₁₅H₂₄O₂
• MW: 256.473098754883
• CID: 1004078
• PubChem ID: 131845825
• Update Time: 2025-04-20

2,5-DI-(TERT-BUTYL-D9)-4-METHOXYPHENOL-3,6-D2 Chemical and Physical Properties

Names and Identifiers

• 2,5-DI-(TERT-BUTYL-D9)-4-METHOXYPHENOL-3,6-D2
• 2,5-Di-(tert-butyl)-4-methoxyphenol-3,6-d20
• CS-0566665
• DB-313134
• HY-W283336S
• 1219802-07-9
• F90735

• Inchi： 1S/C15H24O2/c1-14(2,3)10-9-13(17-7)11(8-12(10)16)15(4,5)6/h8-9,16H,1-7H3/i1D3,2D3,3D3,4D3,5D3,6D3,8D,9D
• InChI Key： FLLRQABPKFCXSO-GPSKCXNOSA-N
• SMILES： O(C)C1C([2H])=C(C(=C([2H])C=1C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 256.303164923g/mol
• Monoisotopic Mass: 256.303164923g/mol
• Isotope Atom Count: 20
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.5Ų